{4-[4-({3-[(2-Methyl-1,3-benzothiazol-6-YL)amino]-3-oxopropyl}amino)-4-oxobutyl]benzyl}propanedioic acid

• IUPAC Name: 2-[[4-[4-[[3-[(2-methyl-1,3-benzothiazol-6-yl)amino]-3-oxopropyl]amino]-4-oxobutyl]phenyl]methyl]propanedioic acid
• InChI: InChI=1S/C25H27N3O6S/c1-15-27-20-10-9-18(14-21(20)35-15)28-23(30)11-12-26-22(29)4-2-3-16-5-7-17(8-6-16)13-19(24(31)32)25(33)34/h5-10,14,19H,2-4,11-13H2,1H3,(H,26,29)(H,28,30)(H,31,32)(H,33,34)
• InChI Key: SGFJAJFBGVAOFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)CCNC(=O)CCCC3=CC=C(C=C3)CC(C(=O)O)C(=O)O
• Molecular Formula: C25H27N3O6S
• Molecular Weight: 497.6 g/mol

Description

The compound {4-[4-({3-[(2-Methyl-1,3-benzothiazol-6-YL)amino]-3-oxopropyl}amino)-4-oxobutyl]benzyl}propanedioic acid is a complex organic molecule. It contains a 2-methyl-1,3-benzothiazol-6-yl group, which is a type of benzothiazole. Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring.

Synthesis Analysis

The synthesis of benzothiazoles can be achieved through several methods. One common method involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO. Another method involves the condensation of 2-aminothiophenol with aldehydes in DMF.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The benzothiazole group is a key structural component. The compound also contains an amino group and a propanedioic acid group.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex due to the presence of multiple reactive groups. The benzothiazole group can undergo various reactions, including condensation with aldehydes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the benzothiazole group could impart certain properties, such as aromaticity and potential for hydrogen bonding.

Scientific Research Applications

Antimicrobial Activity

Compounds related to 4-[4-({3-[(2-Methyl-1,3-benzothiazol-6-yl)amino]-3-oxopropyl}amino)-4-oxobutyl]benzyl]propanedioic acid have been found to possess significant antimicrobial properties. For example, 2-[(6-methyl-1,3-benzothiazol-2-yl)amino]-N-[2-(substituted phenyl/furan-2-yl)-4-oxo-1,3-thiazolidin-3-yl]nicotinamides exhibit in vitro antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as several fungal species (Patel & Shaikh, 2010).

Co-crystallization Studies

Research on co-crystallization of 2-amino-6-methyl-1,3-benzothiazole with various acids has contributed to the understanding of molecular interactions and crystal structures, which is crucial in the field of material science. For example, the co-crystallization with decanedioic acid and octanedioic acid helps in understanding the formation of two-dimensional wave-like layer structures and three-dimensional network structures, respectively (Shi et al., 2009; Wang, 2009).

Anti-inflammatory Activity

Several derivatives of 2-Methyl-1,3-benzothiazol have been synthesized for their potential anti-inflammatory properties. A study shows the synthesis of novel quinazolines-4-one derivatives with benzothiazole moieties, indicating their anti-inflammatory and antibacterial activity (Srivastav, Salahuddin & Shantakumar, 2009).

Anticancer Properties

Certain benzothiazole derivatives have shown potential as antitumor agents. For instance, the synthesis and evaluation of benzothiazole derivatives reveal their potent antitumor activities, indicating a promising area for cancer treatment research (Yoshida et al., 2005).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting effects, particularly against steel corrosion in acidic environments. This research is significant in the field of materials science and engineering (Hu et al., 2016).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. Given its interaction with LDHA, it could be of interest in the field of medicinal chemistry.